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Compound of Interest

Compound Name: TES-d15

Cat. No.: B12297144 Get Quote

Disclaimer: The compound "TES-d15" is a fictional substance created for illustrative purposes

to demonstrate proper chemical handling and disposal documentation. The following

procedures are based on established best practices for managing hazardous laboratory waste

and should be used as a template for real, properly identified chemicals. Always refer to the

official Safety Data Sheet (SDS) and your institution's Environmental Health and Safety (EHS)

office for guidance on specific chemical waste.

This document provides essential safety and logistical information for the proper disposal of the

research compound TES-d15. Adherence to these step-by-step procedures is critical for

ensuring laboratory safety and regulatory compliance.

Immediate Safety Precautions
Before handling TES-d15 waste, ensure all appropriate Personal Protective Equipment (PPE)

is in use. This is the first line of defense against accidental exposure.

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

Hand Protection: Wear chemically resistant gloves (e.g., Nitrile) inspected prior to use.[3]

Body Protection: A standard laboratory coat is required. Wear appropriate clothing to prevent

skin exposure.[1][4]

Work Area: Handle waste within a certified chemical fume hood to avoid inhalation of any

potential vapors or dust.
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TES-d15 Waste Classification and Properties
Proper classification is necessary to ensure correct segregation and disposal. TES-d15 waste

is classified as a non-halogenated, toxic organic waste. It is incompatible with strong oxidizing

agents and strong acids. Never mix TES-d15 waste with incompatible materials.[5][6]

The table below summarizes the key characteristics of TES-d15 relevant to its disposal.

Property Value Disposal Implication

Chemical Name
Fictional Research Compound

TES-d15

Use full name on waste labels;

no abbreviations.[5]

Molecular Formula
C₁₈²H₁₅O₄P (Deuterated

Isotope)

High carbon content, suitable

for fuel blending/incineration.

Appearance
White to off-white crystalline

solid
Solid waste stream.

Solubility
Soluble in methanol, DMSO,

acetonitrile

Solutions are considered liquid

organic waste.

Primary Hazard
GHS08 (Health Hazard),

GHS06 (Toxic)

Requires handling as

hazardous waste.

Toxicity
Acutely toxic upon ingestion

and inhalation

Avoid generation of dusts or

aerosols.

Reactivity
Reacts with strong oxidizing

agents and acids

Do not mix with incompatible

waste streams (e.g., acid

waste).[6]

pH
6.5 - 7.5 (in 1% aqueous

suspension)

Considered neutral, but

requires deactivation.

Waste Code

D001 (Characteristic of

Ignitability if in solvent) / D002

(if pH is adjusted improperly)

Dictates final disposal route via

certified facilities.
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Experimental Protocol: In-Lab Deactivation of TES-
d15 Solutions
For dilute (<1 mg/mL) aqueous solutions of TES-d15, an in-lab deactivation step is

recommended to reduce toxicity before collection. This procedure is NOT for concentrated

solutions or solid waste.

Methodology:

Preparation: Conduct the entire procedure within a certified chemical fume hood. Prepare a

1M solution of sodium bicarbonate.

Dilution: Ensure the TES-d15 waste solution is at a concentration below 1 mg/mL. If

necessary, dilute with water.

Neutralization/Deactivation: Slowly, and with constant stirring, add 1.5 equivalents of 1M

sodium bicarbonate solution to the TES-d15 waste.

Reaction: Stir the mixture at room temperature for a minimum of 2 hours. This allows for the

hydrolysis of the active moiety. The solution may change color from colorless to pale yellow.

pH Check: After 2 hours, check the pH of the solution. It should be between 8.0 and 9.0.

Adjust if necessary with small additions of sodium bicarbonate.

Collection: The deactivated solution must still be collected as hazardous chemical waste.

Transfer the solution to a properly labeled waste container.

Step-by-Step Disposal Procedures
Follow this workflow for all forms of TES-d15 waste, including solids, concentrated solutions,

and deactivated aqueous solutions.

Step 1: Waste Segregation

Immediately segregate TES-d15 waste at the point of generation.[7]

Use dedicated waste containers for solid and liquid TES-d15 waste.
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DO NOT mix TES-d15 waste with halogenated solvents, strong acids, bases, or oxidizers.[5]

[8]

Step 2: Containerization

Liquid Waste: Use a clean, sealable, and chemically compatible container (e.g., a 4L high-

density polyethylene (HDPE) jug). The original chemical container is often suitable.[8] Do not

fill the container beyond 90% capacity to prevent spills.

Solid Waste: Collect solid TES-d15, contaminated gloves, weigh boats, and wipes in a

puncture-resistant container with a secure lid.

Keep all waste containers securely closed except when adding waste.[5][7][9]

Step 3: Labeling

Label every waste container clearly as soon as the first drop of waste is added.[8]

The label must include:

The words "HAZARDOUS WASTE"[10]

The full chemical name: "Waste TES-d15" (and any solvents present). Do not use

abbreviations or formulas.[5]

An approximate percentage of each component.[8][10]

The relevant hazard characteristics (e.g., "Toxic," "Flammable" if in a flammable solvent).

The name of the principal investigator (PI) and the laboratory location.

The date the container was first used for waste accumulation.[10]

Step 4: Storage (Satellite Accumulation Area)

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near

the point of generation.[7][9]
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The SAA must be a secondary containment bin or tray to contain potential leaks.[5][11]

Store incompatible waste streams (e.g., acids and solvents) in separate secondary

containers.[11]

Step 5: Request for Disposal

Once a waste container is full (or within 12 months of the start date), arrange for disposal.[7]

Submit a chemical waste collection request to your institution's EHS department.[9][10]

Do not transport hazardous waste yourself. Trained EHS personnel will collect it directly from

your laboratory.[12]

Mandatory Visualizations
The following diagrams illustrate the key procedural workflows for TES-d15 disposal.
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Caption: Workflow for the safe disposal of TES-d15 from point of generation to final disposal.
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TES-d15 Waste Generated

Is Waste Solid or
Concentrated Liquid?
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Aqueous Solution?

Collect Directly into
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Caption: Decision logic for handling different forms of TES-d15 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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